Cas no 59777-59-2 (Butyl 4-sulfamoylbenzoate)
Butyl 4-sulfamoylbenzoate structure
Product Name:Butyl 4-sulfamoylbenzoate
CAS No:59777-59-2
MF:C11H15NO4S
MW:257.30610203743
CID:2834418
PubChem ID:23274639
Update Time:2025-04-21
Butyl 4-sulfamoylbenzoate Chemical and Physical Properties
Names and Identifiers
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- 59777-59-2
- DTXSID90632298
- 4-Sulfamoyl-benzoic acid butyl ester
- CHEMBL147233
- Butyl 4-sulfamoylbenzoate
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- Inchi: 1S/C11H15NO4S/c1-2-3-8-16-11(13)9-4-6-10(7-5-9)17(12,14)15/h4-7H,2-3,8H2,1H3,(H2,12,14,15)
- InChI Key: ZMMSBDVMJNGQMZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)OCCCC)=CC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 257.07217913Da
- Monoisotopic Mass: 257.07217913Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 94.8Ų
Butyl 4-sulfamoylbenzoate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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